BC-1215
BC-1215
BC-1215 is an inhibitor of F-box protein 3 (FBXO3; IC50 = 0.9 μg/mL for Il-1β release). It decreases FBXO3 interaction with F-box/LRR-repeat protein 2 (FBXL2) in a dose-dependent manner and prevents FBXO3-dependent ubiquitination of FBXL2. It also lowers expression of Tnf receptor-associated factors (TRAFs) 1-6 without affecting TRAF1-6 mRNA levels in resting and LPS-stimulated peripheral blood mononuclear cells (PBMCs). BC-1215 (100 μg, i.p., per animal) reduces plasma levels of the inflammatory cytokines Il-6, Tnf, and Il-1β and decreases peritoneal bacteria counts in a mouse model of cecal ligation and puncture-induced sepsis. It also reduces inflammation in mouse models of DSS-induced colitis, paw edema, and ear edema.
Brand Name:
Vulcanchem
CAS No.:
1507370-20-8
VCID:
VC0163282
InChI:
InChI=1S/C26H26N4/c1-3-15-29-25(5-1)23-11-7-21(8-12-23)19-27-17-18-28-20-22-9-13-24(14-10-22)26-6-2-4-16-30-26/h1-16,27-28H,17-20H2
SMILES:
C1=CC=NC(=C1)C2=CC=C(C=C2)CNCCNCC3=CC=C(C=C3)C4=CC=CC=N4
Molecular Formula:
C26H26N4
Molecular Weight:
394.5 g/mol
BC-1215
CAS No.: 1507370-20-8
Cat. No.: VC0163282
Molecular Formula: C26H26N4
Molecular Weight: 394.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | BC-1215 is an inhibitor of F-box protein 3 (FBXO3; IC50 = 0.9 μg/mL for Il-1β release). It decreases FBXO3 interaction with F-box/LRR-repeat protein 2 (FBXL2) in a dose-dependent manner and prevents FBXO3-dependent ubiquitination of FBXL2. It also lowers expression of Tnf receptor-associated factors (TRAFs) 1-6 without affecting TRAF1-6 mRNA levels in resting and LPS-stimulated peripheral blood mononuclear cells (PBMCs). BC-1215 (100 μg, i.p., per animal) reduces plasma levels of the inflammatory cytokines Il-6, Tnf, and Il-1β and decreases peritoneal bacteria counts in a mouse model of cecal ligation and puncture-induced sepsis. It also reduces inflammation in mouse models of DSS-induced colitis, paw edema, and ear edema. |
|---|---|
| CAS No. | 1507370-20-8 |
| Molecular Formula | C26H26N4 |
| Molecular Weight | 394.5 g/mol |
| IUPAC Name | N,N'-bis[(4-pyridin-2-ylphenyl)methyl]ethane-1,2-diamine |
| Standard InChI | InChI=1S/C26H26N4/c1-3-15-29-25(5-1)23-11-7-21(8-12-23)19-27-17-18-28-20-22-9-13-24(14-10-22)26-6-2-4-16-30-26/h1-16,27-28H,17-20H2 |
| Standard InChI Key | IXEPQJQQSLMESJ-UHFFFAOYSA-N |
| SMILES | C1=CC=NC(=C1)C2=CC=C(C=C2)CNCCNCC3=CC=C(C=C3)C4=CC=CC=N4 |
| Canonical SMILES | C1=CC=NC(=C1)C2=CC=C(C=C2)CNCCNCC3=CC=C(C=C3)C4=CC=CC=N4 |
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